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In the expanding field of epigenetics, the study of histone modifications has revealed a complex

regulatory network influencing gene expression. Among these modifications, histone

crotonylation, a recently discovered acylation mark, has garnered significant interest. Sodium
crotonate, as a precursor to the endogenous donor crotonyl-CoA, is a key chemical tool used

to investigate the functional roles of this modification. This guide provides a comparative

analysis of sodium crotonate's specificity in inducing histone crotonylation, with a focus on its

performance against other short-chain fatty acids (SCFAs) and classic histone deacetylase

(HDAC) inhibitors.

The Pathway of Sodium Crotonate-Induced Histone
Crotonylation
Sodium crotonate readily crosses the cell membrane and is converted to crotonyl-CoA by

acyl-CoA synthetase short-chain family member 2 (ACSS2). Crotonyl-CoA then serves as a

substrate for histone acetyltransferases (HATs), such as p300 and CBP, which catalyze the

transfer of the crotonyl group to lysine residues on histone tails. This modification neutralizes

the positive charge of lysine, which is thought to weaken the interaction between histones and

DNA, leading to a more open chromatin structure and influencing gene transcription. The

removal of this mark is mediated by histone deacetylases (HDACs), particularly class I HDACs.
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Signaling Pathway of Sodium Crotonate-Induced Histone Crotonylation
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Experimental Workflow for Western Blot Analysis of Histone Modifications
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Workflow for Mass Spectrometry Analysis of Histone Modifications
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Workflow for qPCR Analysis of Gene Expression
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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